- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Amadis Chemical Company Limited
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Phenols
Phenols are a class of organic compounds characterized by the presence of at least one hydroxyl (-OH) group directly attached to an aromatic ring. These compounds play crucial roles in various industries and applications due to their unique chemical properties. Commonly found naturally, phenols can also be synthesized through industrial processes. They exhibit both acidic and basic characteristics, making them versatile in chemical reactions such as esterification, substitution, and polymerization.
Phenolic compounds are widely used in the production of resins, adhesives, and polymers due to their thermal stability and resistance to degradation. Additionally, they serve as important intermediates in the manufacture of pharmaceuticals, pesticides, dyes, and cosmetics. Phenols are also utilized as antioxidants, disinfectants, and preservatives owing to their ability to donate electrons and inhibit oxidative processes.
Safety measures must be taken during handling due to potential skin irritation and respiratory effects. Proper protective gear such as gloves, goggles, and respirators should be worn when working with phenols.
Cresols
Catechols
Benzenediols
1-hydroxy-2-unsubstituted benzenoids
Methoxyphenols
Nitrophenols
Halophenols
4-alkoxyphenols
1-hydroxy-4-unsubstituted benzenoids
Tyrosols and derivatives
O-bromophenols
Benzenetriols and derivatives
Shogaols
Dinitrophenols
Meta cresols
1,4-dihydroxy-2-halobenzenoids
Ortho cresols
Gingerols
Gingerdiols
Tyrosols
Hydroxyquinols and derivatives
5-unsubstituted pyrrogallols
Phloroglucinols and derivatives
P-bromophenols
Para cresols
Catecholamines and derivatives
Hydroquinones
Resorcinols
Paradols
4-chlorocatechols
Pyrogallols and derivatives
Acylphloroglucinols and derivatives
Gingerdiones
3-chlorocatechols
O-chlorophenols
-
Tetramethylammonium Chloride: A Critical Review of its Applications in Chemical BiopharmaceuticalsTetramethylammonium Chloride: A Critical Review of its Applications in Chemical Biopharmaceuticals Tetramethylammonium chloride (TMACl), a quaternary ammonium salt with the chemical formula (CH 3 ) 4 NCl, has evolved from a simple phase-transfer catalyst to a multifaceted tool in biopharmaceutical research and manufacturing. This crystalline compound exhibits high water solubility, thermal...
-
Critical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical FormulationsCritical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical Formulations Calcium stearate is a widely used excipient in the pharmaceutical industry, primarily known for its role as a lubricant and anti-tacking agent in various solid dosage forms such as tablets, capsules, and granules. It is a calcium salt of stearic acid, which makes it a versatile and cost-effective solution for...
-
Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical ApplicationsTetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications Introduction Tetrabutylammonium fluoride (TBAF), a quaternary ammonium salt with the chemical formula (C₄H₉)₄N⁺F⁻, has emerged as a transformative reagent in modern chemistry and pharmaceutical research. Originally developed as a source of "naked" fluoride ions in aprotic solvents, TBAF transcends its...
-
N,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical SynthesisN,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical Synthesis N,O-Bis(trimethylsilyl)acetamide (BSA) has emerged as a transformative silylating agent and catalyst in modern synthetic chemistry. Characterized by the molecular formula C 8 H 21 NOSi 2 , this thermally stable liquid facilitates critical reactions through silicon-oxygen and silicon-nitrogen bond formation. Beyond its...
-
A Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic ApplicationsA Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic Applications Scopolamine hydrobromide, a belladonna alkaloid derived primarily from plants of the Solanaceae family, represents a cornerstone in clinical therapeutics due to its potent anticholinergic properties. This crystalline compound (chemical formula C 17 H 21 NO 4 ·HBr·3H 2 O) competitively antagonizes muscarinic...
